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Compound of Interest

Compound Name: 1-Bromopentadecane-d3

Cat. No.: B12400270 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 1-Bromopentadecane-d3, with a particular focus on its role as an internal

standard in analytical chemistry. This document is intended for researchers, scientists, and

professionals in drug development and related fields.

Introduction
1-Bromopentadecane-d3 is a deuterated form of the long-chain alkyl halide, 1-

bromopentadecane. The incorporation of three deuterium atoms at the terminal methyl group

(position 15) makes it a valuable tool in analytical methodologies, particularly in mass

spectrometry-based quantification. Its chemical behavior is nearly identical to its non-

deuterated counterpart, but its increased mass allows for clear differentiation in mass spectra.

This property is crucial for its primary application as an internal standard, where it helps to

correct for variations in sample preparation and instrument response, thereby improving the

accuracy and precision of quantitative analyses.

Chemical and Physical Properties
While specific experimental data for 1-Bromopentadecane-d3 is not widely published, its

physical properties are expected to be very similar to those of the non-deuterated 1-

bromopentadecane. The addition of three neutrons results in a slight increase in molecular
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weight but has a negligible effect on intermolecular forces and, consequently, on bulk physical

properties such as boiling point, melting point, and density.

Table 1: Physicochemical Properties of 1-Bromopentadecane and its Deuterated Analog

Property
1-
Bromopentadecane

1-
Bromopentadecane
-15,15,15-d3

Reference

CAS Number 629-72-1 1219805-83-0 [1]

Molecular Formula C₁₅H₃₁Br C₁₅H₂₈D₃Br [2]

Molecular Weight 291.31 g/mol 294.33 g/mol [2]

Appearance
Clear to slightly yellow

liquid after melting
Expected to be similar [3]

Melting Point 17-19 °C Expected to be similar

Boiling Point
159-160 °C at 5

mmHg
Expected to be similar

Density 1.005 g/mL at 25 °C
Expected to be slightly

higher

Solubility

Insoluble in water;

soluble in organic

solvents like ethanol

and acetone.[3]

Expected to be similar

Refractive Index

(n20/D)
1.461 Expected to be similar

Synthesis
A plausible synthetic route for 1-Bromopentadecane-15,15,15-d3 would involve the bromination

of a terminally deuterated pentadecanol. The deuterated alcohol can be prepared from a

commercially available deuterated starting material, such as deuterated methyl magnesium

iodide, followed by chain extension reactions.
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Below is a conceptual workflow for the synthesis:
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Deuterated Methyl Grignard Reagent (CD3MgI) Reaction with a long-chain
-bromo-aldehyde Deuterated secondary alcohol Oxidation (e.g., PCC) Deuterated ketone Wittig reaction with a C1 phosphonium ylide Deuterated alkene Hydroboration-oxidation 15,15,15-Trideuteropentadecan-1-ol Bromination (e.g., PBr3 or HBr) 1-Bromopentadecane-15,15,15-d3

Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological or Environmental Sample

Add known amount of
1-Bromopentadecane-d3

Extraction (e.g., LLE, SPE)

Sample Clean-up

Final Sample for Analysis

Liquid Chromatography
(Separation)

Mass Spectrometry
(Detection)

Peak Area Integration
(Analyte and IS)

Calculate Peak Area Ratio
(Analyte / IS)

Calibration Curve

Quantify Analyte Concentration
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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